Cas no 1355238-59-3 (1-Isopropyl-4-(5-vinyl-pyridin-2-yl)-piperazine)

1-Isopropyl-4-(5-vinyl-pyridin-2-yl)-piperazine is a heterocyclic compound featuring a piperazine core substituted with an isopropyl group and a 5-vinyl-pyridin-2-yl moiety. This structure imparts versatility in applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or pharmacophore. The vinyl group offers reactivity for further functionalization, enabling tailored modifications for specific synthetic pathways. Its piperazine backbone enhances solubility and binding affinity, making it valuable in drug discovery. The compound’s stability and defined reactivity profile ensure consistent performance in organic synthesis. Suitable for controlled reactions, it is often utilized in the development of biologically active molecules.

1-Isopropyl-4-(5-vinyl-pyridin-2-yl)-piperazine structure

1355238-59-3 structure

Product Name:1-Isopropyl-4-(5-vinyl-pyridin-2-yl)-piperazine

CAS No:1355238-59-3

MF:C₁₄H₂₁N₃

MW:231.336642980576

CID:5189116

Update Time:2025-05-21

1-Isopropyl-4-(5-vinyl-pyridin-2-yl)-piperazine Chemical and Physical Properties

Names and Identifiers

- 1-Isopropyl-4-(5-vinyl-pyridin-2-yl)-piperazine
- Inchi： 1S/C14H21N3/c1-4-13-5-6-14(15-11-13)17-9-7-16(8-10-17)12(2)3/h4-6,11-12H,1,7-10H2,2-3H3
- InChI Key： KUAKHXFKFGBWQU-UHFFFAOYSA-N
- SMILES： N1(C2=NC=C(C=C)C=C2)CCN(C(C)C)CC1

1-Isopropyl-4-(5-vinyl-pyridin-2-yl)-piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM500474-1g	1-Isopropyl-4-(5-vinylpyridin-2-yl)piperazine	1355238-59-3	97%	1g	$1190	2022-09-03

1-Isopropyl-4-(5-vinyl-pyridin-2-yl)-piperazine Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

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3. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

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4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

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5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

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Additional information on 1-Isopropyl-4-(5-vinyl-pyridin-2-yl)-piperazine

1-Isopropyl-4-(5-vinyl-pyridin-2-yl)-piperazine: A Comprehensive Overview

The compound with CAS No. 1355238-59-3, known as 1-Isopropyl-4-(5-vinyl-pyridin-2-yl)-piperazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in drug design due to its unique properties and versatility.

Piperazine itself is a saturated heterocyclic amine with a structure that allows for easy substitution at various positions, making it an ideal scaffold for drug development. The addition of an isopropyl group and a 5-vinyl-pyridin-2-yl substituent in this compound introduces new functional groups that enhance its chemical reactivity and biological activity. The presence of the vinyl group in the pyridine ring adds another layer of complexity, potentially influencing the molecule's electronic properties and interactions with biological targets.

The synthesis of 1-Isopropyl-4-(5-vinyl-pyridin-2-yl)-piperazine involves a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have made the synthesis of such compounds more efficient and scalable, which is crucial for their potential application in pharmaceuticals and materials science.

In terms of applications, this compound has shown promise in various areas. For instance, its structural features make it a potential candidate for drug delivery systems due to its ability to form stable complexes with other molecules. Additionally, the compound's interaction with biological targets such as enzymes and receptors has been studied extensively, highlighting its potential as a lead compound in drug discovery.

Recent studies have explored the use of 1-Isopropyl-4-(5-vinyl-pyridin-2-yl)-piperazine in the development of novel antibiotics. Researchers have found that this compound exhibits potent activity against several pathogenic bacteria, including multidrug-resistant strains. The mechanism behind this activity involves the disruption of bacterial cell membranes and inhibition of essential enzymatic pathways.

Beyond its pharmacological applications, this compound has also found use in materials science. Its ability to form self-assembled monolayers and coordinate with metal ions makes it a valuable component in the design of advanced materials such as sensors and catalysts. For example, recent research has demonstrated its effectiveness as a sensing material for detecting trace amounts of heavy metals in water.

The versatility of 1-Isopropyl-4-(5-vinyl-pyridin-2-yli)-piperazine extends to its role as an intermediate in the synthesis of more complex molecules. Its modular structure allows for easy functionalization at multiple sites, enabling chemists to tailor its properties for specific applications.

In conclusion, CAS No. 1355238-59-3 represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure, coupled with recent research findings, underscores its potential as a valuable tool in drug discovery, materials science, and beyond.